3-{2-[(1-naphthyloxy)acetyl]carbonohydrazonoyl}phenyl 1,3-benzodioxole-5-carboxylate

• IUPAC Name: [3-[(E)-[(2-naphthalen-1-yloxyacetyl)hydrazinylidene]methyl]phenyl] 1,3-benzodioxole-5-carboxylate
• InChI: InChI=1S/C27H20N2O6/c30-26(16-32-23-10-4-7-19-6-1-2-9-22(19)23)29-28-15-18-5-3-8-21(13-18)35-27(31)20-11-12-24-25(14-20)34-17-33-24/h1-15H,16-17H2,(H,29,30)/b28-15+
• InChI Key: RCFLJDWJMURSIH-RWPZCVJISA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)OC3=CC=CC(=C3)C=NNC(=O)COC4=CC=CC5=CC=CC=C54
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)OC3=CC=CC(=C3)/C=N/NC(=O)COC4=CC=CC5=CC=CC=C54
• Molecular Formula: C27H20N2O6
• Molecular Weight: 468.5 g/mol

Description

3-{2-[(1-naphthyloxy)acetyl]carbonohydrazonoyl}phenyl 1,3-benzodioxole-5-carboxylate is a useful research compound. Its molecular formula is C27H20N2O6 and its molecular weight is 468.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 468.13213636 g/mol and the complexity rating of the compound is 760. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Photochemistry and Polymerization

One study discusses a derivative of 1,3-benzodioxole utilized as a photoinitiator for free radical polymerization. This compound, upon irradiation, releases active species capable of initiating polymerization, showcasing its potential in developing photosensitive materials for coatings and adhesives (Kumbaraci et al., 2012).

Organic Synthesis and Catalysis

Research into the carbonylation of benzyl alcohols and their analogs, catalyzed by palladium complexes in the presence of hydrogen iodide, presents an efficient method for synthesizing phenylacetic acid and its derivatives. This reaction's mechanism provides insights into functional group transformations and complex synthesis, relevant for pharmaceuticals and fine chemicals production (Yong‐Shou Lin & A. Yamamoto, 1998).

Luminescence and Fluorescence

A study on the synthesis and luminescence properties of methyl hexahydrobenzo[a]acridine-9- and -[c]acridine-10-carboxylates, derived from naphthylamines and aromatic aldehydes, highlights the potential of these compounds in developing new luminescent materials. These materials could find applications in sensors, organic light-emitting diodes (OLEDs), and other optoelectronic devices (Kozlov et al., 2010).

Environmental Applications

The degradation of azo dyes, such as Disperse Yellow 3, by peroxidase-catalyzed oxidation, reveals the potential of enzyme-catalyzed reactions in treating industrial wastewater. This approach provides a sustainable alternative to conventional methods, contributing to environmental protection and the reduction of hazardous waste (Spadaro & Renganathan, 1994).

Anticonvulsant Activity

The synthesis and evaluation of N-Acylarylhydrazones for their anti-inflammatory properties demonstrate the broader applicability of naphthalene derivatives in medicinal chemistry. These compounds, through their biological activity, could lead to the development of new therapeutic agents (Devi et al., 2020).